3-Cyclobutyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
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Description
3-Cyclobutyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C14H23NO4 and its molecular weight is 269.341. The purity is usually 95%.
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Scientific Research Applications
1. Pyrrolidine in Drug Discovery
Pyrrolidine, a core structure in 3-Cyclobutyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid, plays a significant role in drug discovery due to its unique chemical properties. It's widely used by medicinal chemists in the synthesis of compounds for treating human diseases. The saturated pyrrolidine scaffold allows for efficient exploration of pharmacophore space, contributes to the stereochemistry of the molecule, and enhances the three-dimensional coverage of the compound. This review discusses bioactive molecules featuring the pyrrolidine ring and its derivatives, including their synthesis, biological activity, and the structure–activity relationship of the studied compounds. It also highlights the influence of stereoisomers and spatial orientation of substituents on the biological profile of drug candidates, guiding medicinal chemists in designing new compounds with diverse biological profiles (Li Petri et al., 2021).
2. Biologically Active Compounds of Plants
Carboxylic acids, including this compound, are plant-derived compounds known for their biological activity. This review compares the effects of structural differences of selected carboxylic acids on their antioxidant, antimicrobial, and cytotoxic activity. The structure-activity relationships are explored, revealing that certain carboxylic acids demonstrate significant biological properties, influencing intermolecular interactions and the chelation of endogenous transition metal ions. These insights are vital for understanding the multifaceted applications of carboxylic acids in scientific research and their potential therapeutic uses (Godlewska-Żyłkiewicz et al., 2020).
3. Understanding Biocatalyst Inhibition by Carboxylic Acids
This review sheds light on the implications of carboxylic acids, including this compound, as biorenewable chemicals and their inhibitory effects on microbes such as Escherichia coli and Saccharomyces cerevisiae. The carboxylic acids' potency as microbial inhibitors, often utilized as food preservatives, is emphasized. The review explores the mechanisms of biocatalyst inhibition, highlighting the effects of carboxylic acids on cell membrane properties and internal pH, and suggests metabolic engineering strategies to enhance microbial robustness for improved industrial performance (Jarboe et al., 2013).
4. Chemical Inhibitors of Cytochrome P450 Isoforms
The role of cytochrome P450 enzymes in metabolizing a diverse number of drugs and the potential drug-drug interactions necessitates the understanding of various CYP isoforms' contribution to total metabolism. This review focuses on the potency and selectivity of chemical inhibitors, including derivatives of this compound, in human liver microsomal incubations. It underscores the importance of inhibitor selectivity in deciphering the involvement of specific CYP isoforms and reviews data on the most selective inhibitors available for major human hepatic CYP isoforms (Khojasteh et al., 2011).
Properties
IUPAC Name |
3-cyclobutyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO4/c1-13(2,3)19-12(18)15-8-7-14(9-15,11(16)17)10-5-4-6-10/h10H,4-9H2,1-3H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBVYMKVQHCFOIO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)(C2CCC2)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.